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Compound of Interest

Compound Name: Lauryl linoleate

Cat. No.: B1599269

An In-depth Technical Guide to Lauryl Linoleate

This technical guide provides comprehensive information on the chemical properties and safety
data for lauryl linoleate, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identification

Lauryl linoleate is an ester product.[1] It is identified by the following properties:

Identifier Value Source
CAS Number 795300-43-5 [L1[21[31[4]15]
Dodecyl 9,11-
octadecadienoate, 9,11-
Synonyms o [21[5]
Octadecadienoic acid, dodecyl
ester
Molecular Formula C30H5602 [1112][31[5]
] 448.77 g/mol (or 448.76 g/mol
Molecular Weight ) [1112]131[5]
Purity >99% [2][3][5]
Physical State Liquid [2][3]
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Safety Data Sheet (SDS) Summary

The following sections summarize the key safety information for lauryl linoleate.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), lauryl linoleate is not classified as a hazardous substance or mixture.[5]

GHS Hazard Pictograms: None[6]

GHS Signal Word: Not applicable[5]

GHS Hazard Statements: None|[6]

GHS Precautionary Statements: None[6]

The following diagram outlines the recommended first-aid procedures in case of exposure.

Exposure Type

Inhalation of Fumes :
(from heated product) =y Caili:
First-Aid Response

. - Take off contaminated clothing. Rinse out with plenty of water. o .
Move to fresh air and rest in a warm place. Bl G i e e e e [y Make victim drink water (two glasses at most).
1 Consult a doctor if symptoms persist or if feeling unwell. g

Click to download full resolution via product page

First-aid procedures for lauryl linoleate exposure.

o Suitable Extinguishing Media: Use extinguishing media appropriate for the surrounding fire.
No limitations on extinguishing agents are given for this substance.
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e Hazardous Combustion Products: Burning may produce carbon monoxide (CO) and carbon
dioxide (CO2).[5]

o Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus and
full protective clothing.[5]

The following diagram illustrates the general workflow for handling lauryl linoleate in a
laboratory setting.

Chemical Handling Workflow

Follow local i i
Key Considerations
Observe usual chemical
. ! Clean up and continue . ) .
i Store in freezer handling precautions Handling & Use I Note the risk of slipping if the product is spilled.

Avoid spillage, inhalation, and contact with eyes and skinj

Store in a dry, cool, and ventilated area in a well-closed comainer?

Click to download full resolution via product page

General workflow for handling lauryl linoleate.

« Handling: Observe the usual precautions for handling chemicals. Avoid spillage and contact

with skin and eyes.[5]

o Storage: Store in a freezer in a dry and cool area.[2][3][5] Keep containers well-closed and in

a ventilated space.[5]
¢ Acute Toxicity: The product is not classified as toxic.[5]

o Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is
identified as a carcinogen by IARC, ACGIH, NTP, or OSHA.
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» Ecological Information: No ecological damage is known or expected under normal use. The
product is not soluble in water.[5]

Experimental Protocols

Detailed experimental protocols for the synthesis or use of lauryl linoleate would be specific to
the research application and are not provided in the general safety data sheets. Researchers
should develop their own protocols in accordance with laboratory safety guidelines and the
information provided in this guide. This product is intended for research use only and not for
human or veterinary use.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.cosmobiousa.com/content/document/larodan/lrd-45-4812_lauryl-linoleate_msds.pdf
https://www.benchchem.com/product/b1599269?utm_src=pdf-body
https://www.sapphire-usa.com/product/NS0000184130/lauryl-linoleate
https://www.benchchem.com/product/b1599269?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8693886.htm
https://www.larodan.com/product/lauryl-linoleate/
https://www.sapphire-usa.com/product/NS0000184130/lauryl-linoleate
https://m.chemicalbook.com/ProductChemicalPropertiesCB8693886.htm
https://www.cosmobiousa.com/content/document/larodan/lrd-45-4812_lauryl-linoleate_msds.pdf
https://www.makingcosmetics.com/on/demandware.static/-/Sites-makingcosmetics-master/default/dwe1ccd0c9/msds/sds-lauryl-laurate.pdf
https://www.benchchem.com/product/b1599269#lauryl-linoleate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1599269#lauryl-linoleate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1599269#lauryl-linoleate-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b1599269#lauryl-linoleate-cas-number-and-safety-data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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